Cas no 52094-94-7 (2-(2-chlorophenoxy)propanohydrazide)

2-(2-chlorophenoxy)propanohydrazide structure
52094-94-7 structure
Product Name:2-(2-chlorophenoxy)propanohydrazide
CAS No:52094-94-7
MF:C9H11ClN2O2
MW:214.648841142654
MDL:MFCD01930247
CID:1005159
PubChem ID:3388358
Update Time:2025-04-20

2-(2-chlorophenoxy)propanohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Chlorophenoxy)propanehydrazide
    • 2-(2-chlorophenoxy)propanohydrazide(SALTDATA: FREE)
    • 2-(2-CHLOROPHENOXY)PROPANOHYDRAZI
    • 2-(2-Chlorophenoxy)propanohydrazide
    • AC1MPO2Y
    • AK-968
    • ALBB-002599
    • BBL017550
    • CTK1G8270
    • MolPort-000-887-276
    • Oprea1_633065
    • AB01327901-02
    • SB85992
    • VS-06270
    • AK-968/40401244
    • NCGC00335575-01
    • AKOS000305623
    • STK449880
    • 52094-94-7
    • DTXSID00392033
    • CS-0315878
    • MFCD01930247
    • 2-(2-chlorophenoxy)propanohydrazide
    • MDL: MFCD01930247
    • Inchi: 1S/C9H11ClN2O2/c1-6(9(13)12-11)14-8-5-3-2-4-7(8)10/h2-6H,11H2,1H3,(H,12,13)
    • InChI Key: JDYLDTKUYDWSFQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1OC(C(NN)=O)C

Computed Properties

  • Exact Mass: 214.05103
  • Monoisotopic Mass: 214.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.274
  • Boiling Point: 415.2°C at 760 mmHg
  • Flash Point: 204.9°C
  • Refractive Index: 1.557
  • PSA: 64.35

2-(2-chlorophenoxy)propanohydrazide Pricemore >>

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